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Compound of Interest

Compound Name: 2',6'-Dimethyltyrosine

Cat. No.: B123269 Get Quote

Essential Safety and Handling Guide for 2',6'-
Dimethyltyrosine
This guide provides crucial safety and logistical information for the handling and disposal of

2',6'-Dimethyltyrosine, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring personal and environmental

safety in the laboratory.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2',6'-
Dimethyltyrosine. This guidance is based on standard laboratory practices for similar

chemical compounds to minimize exposure and associated risks.[1]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always consult

the manufacturer's

compatibility chart for specific

breakthrough times.[1][2]

Body Protection Laboratory Coat

A long-sleeved lab coat that is

fully buttoned is mandatory.[1]

For tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

advised.

Respiratory Protection Fume Hood

All handling of 2',6'-

Dimethyltyrosine, especially in

its powdered form or when

preparing solutions, must be

conducted within a certified

chemical fume hood to prevent

the inhalation of dust or

aerosols.[1]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for maintaining the integrity of 2',6'-
Dimethyltyrosine and ensuring a safe laboratory environment.

1. Storage and Preparation:

Storage: Upon receipt, store 2',6'-Dimethyltyrosine in a tightly sealed container in a cool,

dry, and dark place.[1]
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Preparation: Ensure all necessary PPE is worn before handling the container. Prepare the

workspace within a chemical fume hood.

2. Weighing and Transfer:

Weighing: To prevent the generation of dust, handle the solid compound carefully. Use a

dedicated weighing vessel.

Transfer: When transferring the powder, do so slowly and carefully to minimize

aerosolization.

3. Dissolution:

Solvent Addition: When dissolving, add the solvent to the solid slowly to avoid splashing.

Mixing: Use appropriate mixing techniques (e.g., magnetic stirrer) to ensure complete

dissolution without generating aerosols.

4. Reaction Setup:

All reactions involving 2',6'-Dimethyltyrosine should be conducted within a fume hood.[1]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.
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Incident First Aid and Spill Response

Skin Contact

Immediately wash the affected area with soap

and plenty of water and remove any

contaminated clothing.[3]

Eye Contact
In case of eye contact, flush the eyes with water

as a precaution.[1]

Inhalation

If inhaled, move the individual to fresh air. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration and seek immediate medical

attention.[3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[3]

Minor Spill

For a small spill, absorb the material with an

inert substance. Place the contaminated

material in a sealed, suitable container for

hazardous waste disposal.[1]

Major Spill

In case of a large spill, evacuate the area. Wear

appropriate PPE, including respiratory

protection. Contain the spill and prevent it from

entering drains.[3] Collect the material for

disposal in accordance with local regulations.

Disposal Plan
Proper disposal of 2',6'-Dimethyltyrosine and associated waste is critical to prevent

environmental contamination.
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Waste Type Disposal Procedure

Unused Compound
Dispose of as hazardous chemical waste in a

properly labeled and sealed container.[1]

Contaminated Materials

Any materials, such as gloves, absorbent pads,

and pipette tips, that have come into contact

with 2',6'-Dimethyltyrosine should be disposed

of in a designated hazardous waste container.[1]

[4]

Solutions

Aqueous and organic solutions containing 2',6'-

Dimethyltyrosine should be collected in

separate, appropriate hazardous waste

containers.[1]
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Caption: Workflow for the safe handling of 2',6'-Dimethyltyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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